N-(2,4-dimethoxybenzyl)-2-(trifluoromethyl)-4-quinazolinamine

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-2-(trifluoromethyl)quinazolin-4-amine
• InChI: InChI=1S/C18H16F3N3O2/c1-25-12-8-7-11(15(9-12)26-2)10-22-16-13-5-3-4-6-14(13)23-17(24-16)18(19,20)21/h3-9H,10H2,1-2H3,(H,22,23,24)
• InChI Key: OCGFHZIQWLLLIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNC2=NC(=NC3=CC=CC=C32)C(F)(F)F)OC
• Molecular Formula: C18H16F3N3O2
• Molecular Weight: 363.3 g/mol

Description

N-(2,4-dimethoxybenzyl)-2-(trifluoromethyl)-4-quinazolinamine, commonly known as DMTFQ, is a synthetic compound that belongs to the class of quinazoline derivatives. It has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Scientific Research Applications

Alzheimer's Disease Research

A comprehensive study evaluated a series of 2,4-disubstituted quinazoline derivatives for their potential in Alzheimer's disease (AD) treatment. These derivatives demonstrated inhibitory effects on acetyl and butyrylcholinesterase enzymes, prevention of beta-amyloid aggregation, and exhibited antioxidant properties. Such findings suggest the significance of quinazoline derivatives in developing multi-targeting agents for AD therapy (T. Mohamed & P. Rao, 2017).

Antiviral Activity

Another study focused on the synthesis and antiviral activity of (quinazolin-4-ylamino)methyl-phosphonates, showcasing their effectiveness against Tobacco mosaic virus. This highlights the quinazoline scaffold's potential in creating antiviral agents, demonstrating weak to good anti-TMV activity (Hui Luo et al., 2012).

Anti-tubercular Agents

Research into 4-anilinoquinolines and 4-anilinoquinazolines identified novel inhibitors of Mycobacterium tuberculosis (Mtb), presenting a promising avenue for TB treatment. Key structural features critical for Mtb inhibition were identified, indicating the potential for these compounds in developing new anti-tubercular medications (Christopher R M Asquith et al., 2019).

Antimalarial Lead Discovery

A study synthesizing various 6,7-dimethoxyquinazoline-2,4-diamines revealed compounds with high antimalarial activity, underscoring the quinazoline derivatives' potential as antimalarial drug leads. This emphasizes the structural significance and pharmacologic versatility of quinazoline derivatives in medicinal chemistry (Yuki Mizukawa et al., 2021).

Influenza A Virus Inhibition

A novel scaffold, DPQ, which includes a quinazoline derivative, was discovered to bind specifically to the influenza A virus RNA promoter, inhibiting viral replication. This finding opens new avenues for antiviral drug development, targeting viral RNA structures to combat influenza A virus infections (Mi-Kyung Lee et al., 2014).